Cas no 110769-97-6 (L-Leucine,N-(15-oxoretin-15-yl)-)

• Product name: L-Leucine,N-(15-oxoretin-15-yl)-
• CAS No: 110769-97-6
• MF: C₂₆H₃₉NO₃
• MW: 413.59276
• CID: 151119
• PubChem ID: 6439237

L-Leucine,N-(15-oxoretin-15-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-(15-oxoretin-15-yl)-
• N-retinoylleucine
• 15-[(1-carboxy-3-methylbutyl)amino]retinal
• L-Leucine, N-(3,7-dimethyl-1-oxo-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl)-, (all-E)-
• DL-Leucine, N-(3,7-dimethyl-1-oxo-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl)-, (all-E)-
• (2S)-2-[[(2Z,4Z,6Z,8Z)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl]amino]-4-methylpentanoic acid
• N-(all-trans-Retinoyl)-DL-leucine
• 110683-02-8
• 110769-97-6
• BRN 6772418
• N-(Retinoyl)-DL-leucine
• CHEMBL560471
• (2S)-2-[[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl]amino]-4-methylpentanoic acid
• ((2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoyl)-L-leucine

• Inchi： InChI=1S/C26H39NO3/c1-18(2)16-23(25(29)30)27-24(28)17-20(4)11-8-10-19(3)13-14-22-21(5)12-9-15-26(22,6)7/h8,10-11,13-14,17-18,23H,9,12,15-16H2,1-7H3,(H,27,28)(H,29,30)/b11-8-,14-13-,19-10-,20-17-/t23-/m0/s1
• InChI Key： XILISIALPJYAMY-GTCOHCSCSA-N
• SMILES： CC(C[C@H](NC(/C=C(\C=C/C=C(\C=C/C1=C(C)CCCC1(C)C)/C)/C)=O)C(=O)O)C

Computed Properties

• Exact Mass: 413.29299411g/mol
• Monoisotopic Mass: 413.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 66.4Ų